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molecular formula C13H17NO2 B2743303 1-(4-Methoxybenzyl)piperidin-4-one CAS No. 905986-94-9

1-(4-Methoxybenzyl)piperidin-4-one

Cat. No. B2743303
CAS RN: 905986-94-9
M. Wt: 219.284
InChI Key: ALUMNZBTDKQKNP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06642231B2

Procedure details

1-(4-Methoxybenzyl)-4-piperidone is prepared from 4-piperidone and 4-methoxybenzyl chloride essentially as described above in Example 38, Scheme C, step a.
Name
4-piperidone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-methoxybenzyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-(4-Methoxybenzyl)-4-piperidone

Identifiers

REACTION_CXSMILES
[NH:1]1[CH2:6][CH2:5][C:4](=[O:7])[CH2:3][CH2:2]1.[CH3:8][O:9][C:10]1[CH:17]=[CH:16][C:13]([CH2:14]Cl)=[CH:12][CH:11]=1>>[CH3:8][O:9][C:10]1[CH:17]=[CH:16][C:13]([CH2:14][N:1]2[CH2:6][CH2:5][C:4](=[O:7])[CH2:3][CH2:2]2)=[CH:12][CH:11]=1

Inputs

Step One
Name
4-piperidone
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1CCC(CC1)=O
Name
4-methoxybenzyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC1=CC=C(CCl)C=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
1-(4-Methoxybenzyl)-4-piperidone
Type
product
Smiles
COC1=CC=C(CN2CCC(CC2)=O)C=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.